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Compound of Interest

Compound Name: Guvacoline hydrochloride

Cat. No.: B1663003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Guvacoline hydrochloride. The following procedures are designed to minimize risk and

ensure a safe laboratory environment. Adherence to these protocols is critical for all personnel

involved in the handling of this compound.

Hazard Identification and Safety Data Summary
Guvacoline hydrochloride is a pyridine alkaloid that requires careful handling due to its

potential health effects. It is classified as harmful if swallowed, and can cause skin, eye, and

respiratory tract irritation[1][2]. All personnel must be familiar with the hazards and safety

precautions outlined in the Safety Data Sheet (SDS) before commencing any work with this

substance.

Hazard Classification GHS Hazard Statement

Acute Oral Toxicity H302: Harmful if swallowed[2][3]

Skin Corrosion/Irritation H315: Causes skin irritation[1][2]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[1][2]

Specific Target Organ Toxicity H335: May cause respiratory irritation[1][2]
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Physical and Chemical Properties

Molecular Formula C₇H₁₁NO₂ · HCl[3]

Molecular Weight 177.63 g/mol [3]

Appearance Crystalline solid

Solubility
Water: 36 mg/mL, DMSO: 36 mg/mL, Ethanol:

36 mg/mL[4]

Note: No specific occupational exposure limits (OELs), such as Threshold Limit Value (TLV) or

Permissible Exposure Limit (PEL), have been established for Guvacoline hydrochloride.

Therefore, it is imperative to minimize exposure through the consistent use of engineering

controls and personal protective equipment.

Operational Plan: Step-by-Step Guidance for Safe
Handling
This section details the procedural steps for safely managing Guvacoline hydrochloride from

receipt to use.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

If the container is compromised, do not open it. Isolate the package in a designated

hazardous material area and follow your institution's spill response protocol.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Storage: Store Guvacoline hydrochloride in a tightly sealed, light-resistant container in a

cool, dry, and well-ventilated area[5]. Keep it segregated from incompatible materials such as

strong oxidizing agents, strong bases, acid chlorides, and acid anhydrides[6]. The storage

area should be clearly marked as containing hazardous chemicals.

Preparation and Handling
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Designated Area: All handling of Guvacoline hydrochloride, especially of the powdered

form, should be conducted in a designated area, such as a certified chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling

Guvacoline hydrochloride:

Gloves: Wear two pairs of nitrile or neoprene chemotherapy-grade gloves. Change gloves

immediately if they become contaminated, torn, or punctured.

Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs is

required.

Eye and Face Protection: Use safety goggles and a face shield to protect against splashes

and dust.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved

respirator (e.g., N95 or higher) is recommended.

Weighing: To prevent the generation of airborne dust, weigh the solid compound carefully

within the fume hood. Use a dedicated, clean weighing vessel.

Solution Preparation: When preparing solutions, add the solid Guvacoline hydrochloride to

the solvent slowly to avoid splashing. If sonication is required for dissolution, ensure the

container is securely capped.

Spill Response
In the event of a spill, follow these procedures immediately:

Evacuate: Alert personnel in the immediate area and evacuate the contaminated space.

Isolate: Secure the area to prevent unauthorized entry.

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Personal Protective Equipment: Before attempting to clean the spill, don the appropriate

PPE as described above.
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Containment and Cleanup:

For solid spills, gently cover the material with an absorbent, inert material (e.g.,

vermiculite, sand, or earth). Do not use dry sweeping methods that can create dust.

For liquid spills, absorb the solution with an inert, non-combustible absorbent material.

Carefully collect the absorbed material and spilled substance using non-sparking tools and

place it into a clearly labeled, sealed container for hazardous waste disposal.

Decontamination: Decontaminate the spill area and any affected equipment with a suitable

cleaning agent (e.g., a detergent solution followed by a rinse with water). All cleaning

materials should be disposed of as hazardous waste.

Disposal Plan
Proper disposal of Guvacoline hydrochloride and associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste materials containing Guvacoline hydrochloride, including

unused product, contaminated PPE, and spill cleanup materials, must be segregated from

general laboratory waste.

Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste

containers. The label should include the chemical name and associated hazards.

Disposal Method: Dispose of Guvacoline hydrochloride waste through a licensed

hazardous waste disposal contractor. Do not dispose of this chemical down the drain or in

the regular trash. Follow all local, state, and federal regulations for chemical waste disposal.

Visual Workflow for Safe Handling of Guvacoline
Hydrochloride
The following diagram illustrates the key steps and decision points in the safe handling

workflow for Guvacoline hydrochloride.
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Caption: Safe handling workflow for Guvacoline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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